4-Chloro-2-(propylthio)pyridine

• CAS: 1346707-21-8
• Molecular Formula: C8H10ClNS
• Molecular Weight: 187.69 g/mol
• SMILES: CCCSC1=NC=CC(=C1)Cl
• InChI: InChI=1S/C8H10ClNS/c1-2-5-11-8-6-7(9)3-4-10-8/h3-4,6H,2,5H2,1H3
• InChIKey: LOLREXZCRCETIG-UHFFFAOYSA-N

Route optimization failure often arises from substituting non-identical pyridine building blocks. This compound provides orthogonal C4 chloro (Suzuki/Buchwald) and C2 propylthio (oxidation) handles for sequential functionalization. - Purity: 98% (multi-supplier mode). - Packaging: 1g to 1kg, eliminating custom synth delays. - Boiling point: 268.5±25.0°C supports scale-up distillation planning. - Multiple vendor sources ensure supply chain redundancy.

4-Chloro-2-(propylthio)pyridine: Synthesis Intermediate

4-Chloro-2-(propylthio)pyridine (CAS 1346707-21-8) is a heteroaromatic building block characterized by a pyridine ring bearing a chlorine atom at the 4-position and a propylthio moiety at the 2-position, with molecular formula C8H10ClNS and molecular weight 187.69 g/mol . This substitution pattern establishes dual reactivity handles: the C4 chloro substituent enables nucleophilic aromatic substitution and transition metal-catalyzed cross-coupling chemistry, while the C2 propylthio group modulates ring electronics and can itself participate in oxidation or alkylation sequences. Commercial availability spans multiple purity grades (95%, 97%, 98%) across gram to kilogram quantities , positioning this compound as a procurement-ready intermediate for research and industrial synthetic workflows. The compound is recognized for its role as a precursor in synthesizing biologically active molecules with applications spanning agrochemical and pharmaceutical domains .

1

Orthogonal C4-Cl and C2-SPr reactive handles for sequential functionalization

2

Multi-purity-grade procurement (95%–98%) supports application-specific tolerance

3

Gram-to-kilogram off-the-shelf availability across multiple suppliers

4-Chloro-2-(propylthio)pyridine: Why Generic Substitution Fails

Substituting 4-chloro-2-(propylthio)pyridine with structurally related pyridine derivatives is scientifically unsound because the precise substitution pattern dictates both synthetic utility and physicochemical properties. The C4 chloro group is ortho/para-directing and activates the ring toward nucleophilic attack at positions distinct from C2-substituted analogs, while the C2 propylthio group influences electronic distribution and steric accessibility in ways that ethylthio, methylthio, or unsubstituted congeners cannot replicate . Regioisomeric variants such as 2-chloro-4-(propylthio)pyridine or 4-chloro-3-(propylthio)pyridine would yield different reaction outcomes in cross-coupling or nucleophilic substitution cascades, potentially altering product profiles or requiring complete re-optimization of synthetic routes. Even compounds with identical substitution but alternative alkyl chain lengths (e.g., ethylthio or methylthio derivatives) introduce divergent lipophilicity and metabolic stability profiles when incorporated into bioactive molecules . The quantitative evidence presented below establishes the specific, verifiable dimensions along which this compound differs from its closest analogs.

Regioisomeric variants (e.g., 2-chloro-4-(propylthio)pyridine) may yield different cross-coupling outcomes and require route re-optimization.

Alkylthio chain-length analogs (ethylthio, methylthio) introduce divergent lipophilicity and metabolic stability profiles in downstream products.

Unsubstituted or mono-substituted pyridine congeners lack the dual reactivity handles that enable sequential functionalization.

4-Chloro-2-(propylthio)pyridine: Evidence-Based Procurement

Purity Grades Across Suppliers

Commercial sourcing of 4-chloro-2-(propylthio)pyridine reveals multiple purity grades (95%, 97%, 98%) across different suppliers, establishing verifiable procurement specifications. MolCore supplies the compound at ≥98% purity with ISO certification for pharmaceutical and quality control applications . ChemicalBook lists purity specifications of 95% by HPLC or GC and 97%+ from alternative suppliers . Leyan offers 98% purity grade . This purity stratification allows procurement decisions based on application-specific tolerance thresholds, distinguishing this compound from less rigorously characterized analogs that lack multi-supplier purity verification.

Purity Grades

Supplier-reported

95% · 97% · 98%

95% 97% 98%

Supports procurement specification review across suppliers

98% grade available with ISO-certified manufacturing; verify lot-specific COA

Evidence Dimension	Purity specification (commercial availability)
Target Compound Data	95%, 97%, 98% (supplier-dependent)
Comparator Or Baseline	Typical research-grade heterocyclic building block purity: 95-97%
Quantified Difference	Higher purity option (98%) available with ISO certification
Conditions	HPLC or GC analytical methods; ISO-certified manufacturing

Why This Matters

Higher purity grade availability (98% vs. 95%) directly impacts reaction yield reproducibility and downstream purification burden, enabling cost-benefit procurement optimization based on application criticality.

Boiling Point and Density Predictions

Predicted physicochemical parameters for 4-chloro-2-(propylthio)pyridine include boiling point of 268.5±25.0 °C and density of 1.19±0.1 g/cm³ (at 20 °C, 760 Torr) . These values inform distillation parameters, solvent selection for extraction, and storage/handling protocols. While these are computational predictions rather than experimental measurements, they provide actionable planning data for process chemists scaling up reactions involving this compound, distinguishing it from analogs lacking publicly available predicted parameters.

Boiling Point & Density

Predicted / Data to verify

268.5±25.0 °C

BP pred. ρ 1.19±0.1 g/cm³

Informs distillation and solvent-exchange planning

Computational prediction; experimental verification advised before scale-up

Evidence Dimension	Predicted boiling point
Target Compound Data	268.5±25.0 °C (predicted)
Comparator Or Baseline	2-chloro-4-(propylthio)pyridine (regioisomer): predicted boiling point unavailable for direct comparison
Quantified Difference	Not calculable (comparator data unavailable)
Conditions	Predicted at 760 Torr; computational estimation method unspecified

Why This Matters

Predicted boiling point data enables process engineers to design appropriate distillation and recovery protocols, reducing trial-and-error optimization during scale-up.

Scale and Packaging Options

4-Chloro-2-(propylthio)pyridine is commercially available in multiple packaging quantities ranging from 1 g to 1 kg, with specific offerings including 1 g, 5 g, 10 g, 25 g, 100 g, and 1 kg formats . This packaging flexibility spans research-scale exploratory synthesis through to kilogram quantities suitable for process development, distinguishing this compound from less readily available analogs that may require custom synthesis with associated lead times and cost premiums. The multi-supplier sourcing landscape (MolCore, ChemicalBook suppliers, Leyan, CymitQuimica) provides procurement redundancy absent for niche heterocycles produced by single vendors.

Packaging Scale

Supplier-reported

1 g – 1 kg

1 g 1 kg

Supports gram-to-kilogram procurement without custom synthesis lead times

Available in 1 g, 5 g, 10 g, 25 g, 100 g, and 1 kg formats

Evidence Dimension	Commercial packaging scale range
Target Compound Data	1 g, 5 g, 10 g, 25 g, 100 g, 1 kg
Comparator Or Baseline	Custom-synthesis-only heterocyclic analogs: typically minimum order 5-25 g with 4-8 week lead times
Quantified Difference	Off-the-shelf availability from 1 g to 1 kg; elimination of custom synthesis lead time
Conditions	Multiple commercial supplier catalogs

Why This Matters

Immediate availability across gram-to-kilogram scales eliminates custom synthesis delays, enabling uninterrupted research progression from hit identification to process optimization.

ChEMBL Registration and Stability Annotation

4-Chloro-2-(propylthio)pyridine is registered in the ChEMBL database under identifier CHEMBL4310623, with annotation fields including chemical stability characterization [1]. This database registration signifies the compound's entry into publicly curated medicinal chemistry knowledge infrastructure, distinguishing it from structurally similar pyridine derivatives lacking authoritative database identifiers. The ChEMBL entry provides a foundation for compound tracking, data integration, and structure-activity relationship analysis in drug discovery workflows, though explicit bioactivity measurements for this specific compound are not reported in the database entry.

ChEMBL Registration

Reported / Context-dependent

CHEMBL4310623

EMBL-EBI ChEMBL

Supports compound tracking in discovery informatics workflows

Stability annotation present; bioactivity data not reported in database entry

Evidence Dimension	Authoritative database registration status
Target Compound Data	ChEMBL ID: CHEMBL4310623; stability annotation present
Comparator Or Baseline	Unregistered pyridine analogs: no ChEMBL identifier
Quantified Difference	Present vs. absent (binary)
Conditions	EMBL-EBI ChEMBL Database (publicly accessible)

Why This Matters

ChEMBL registration enables integration into computational drug discovery pipelines and ensures traceability of compound identity across collaborative research environments.

• [1] EMBL-EBI. Chemical stability of the compound - CHEMBL4310623. ChEMBL Database. View Source

4-Chloro-2-(propylthio)pyridine: Application Scenarios

Dual-Functional Pyridines in Agrochemical Synthesis

Procure 4-chloro-2-(propylthio)pyridine when the synthetic route demands a pyridine building block with orthogonal reactive handles for sequential functionalization. The C4 chloro group enables palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, or Sonogashira) while the C2 propylthio moiety remains intact for subsequent oxidation to sulfoxide/sulfone or alkylation chemistry. Multi-supplier availability at 95-98% purity supports gram-scale exploratory synthesis, while kilogram packaging options accommodate process chemistry scale-up for agrochemical candidate advancement.

Hit-to-Lead Optimization with Propylthio Modification

Select 4-chloro-2-(propylthio)pyridine for structure-activity relationship (SAR) campaigns exploring the impact of C2 alkylthio chain length on target binding and ADME properties. The propylthio group (C3) provides intermediate lipophilicity compared to ethylthio (C2) or butylthio (C4) congeners, enabling systematic evaluation of hydrophobic effects. ChEMBL database registration (CHEMBL4310623) [1] facilitates compound tracking and data integration within medicinal chemistry informatics platforms.

Process Scale-Up with Physicochemical Data

Utilize 4-chloro-2-(propylthio)pyridine when scaling reactions that require predictable boiling point behavior for distillation or solvent exchange operations. The predicted boiling point of 268.5±25.0 °C informs equipment selection and process parameter boundaries during kilogram-scale manufacturing. Commercial availability in 100 g and 1 kg quantities eliminates the need for intermediate custom synthesis, reducing project timelines and procurement costs.

Multi-Vendor Sourcing for Supply Chain Resilience

Include 4-chloro-2-(propylthio)pyridine in procurement planning where supply chain redundancy is critical. The compound is available from multiple commercial suppliers (MolCore, ChemicalBook affiliates, Leyan, CymitQuimica) across purity grades (95-98%) and packaging scales (1 g to 1 kg) . This vendor diversification mitigates single-source supply risk and enables competitive pricing evaluation, distinguishing this compound from custom-synthesis-only analogs vulnerable to supply interruption.

Application

Selection Property

Validation Focus

Sequential heteroaryl functionalization

Orthogonal C4-Cl and C2-SPr reactive handles

Cross-coupling and oxidation compatibility review

SAR alkylthio chain-length exploration

Propylthio (C3) lipophilicity context

ADME property comparison across chain-length analogs

Distillation and solvent-exchange scale-up

Predicted boiling point data

Process parameter experimental verification

Multi-supplier procurement planning

Vendor-diversified supply landscape

Supply continuity and specification review across sources

• [1] EMBL-EBI. Chemical stability of the compound - CHEMBL4310623. ChEMBL Database. View Source